Indinavir Sulfate Ethanolate

• Molecular Formula: C38H55N5O9S
• Molecular Weight: 757.9 g/mol
• InChI: InChI=1S/C36H47N5O4.C2H6O.H2O4S/c1-36(2,3)39-35(45)31-24-40(22-26-12-9-15-37-21-26)16-17-41(31)23-29(42)19-28(18-25-10-5-4-6-11-25)34(44)38-33-30-14-8-7-13-27(30)20-32(33)43;1-2-3;1-5(2,3)4/h4-15,21,28-29,31-33,42-43H,16-20,22-24H2,1-3H3,(H,38,44)(H,39,45);3H,2H2,1H3;(H2,1,2,3,4)/t28-,29+,31+,32-,33+;;/m1../s1
• InChIKey: QDNVAYDEAGXHTB-NOYQBWMBSA-N

Indinavir Sulfate Ethanolate: HIV-1 Protease Inhibitor Salt-Solvate

Indinavir sulfate ethanolate (CAS 157810-81-6) is a peptidomimetic HIV-1 protease inhibitor formulated as a crystalline ethanol solvate of the sulfate salt, a unique solid-state form engineered specifically to overcome the extremely low aqueous solubility of the indinavir free base [1]. This compound inhibits the HIV-1 protease enzyme with a reported Ki value of 0.54 nM in biochemical assays . As a first-generation protease inhibitor, indinavir sulfate ethanolate remains a critical reference standard and research tool for studies investigating antiretroviral mechanisms, viral resistance pathways, and pharmaceutical solid-state chemistry.

Salt-Solvate Form

Ethanolate solvate of indinavir sulfate; multicomponent crystal

Crystal Architecture

Unique channel/ionic solvate structure enabling in situ amorphization

Physical State

Hygroscopic crystalline powder; deliquesces at 60% RH

• [1] Zhang C, Kersten KM, Kampf JW, Matzger AJ. Solid-State Insight Into the Action of a Pharmaceutical Solvate: Structural, Thermal, and Dissolution Analysis of Indinavir Sulfate Ethanolate. Molecular Pharmaceutics. 2018;15(7):2761-2768. View Source

Why Generic Indinavir Cannot Substitute for the Ethanolate Form

Substituting indinavir sulfate ethanolate with another HIV protease inhibitor such as saquinavir, ritonavir, or nelfinavir is scientifically invalid due to fundamental differences in enzymatic inhibition potency, viral resistance mutation pathways, and physicochemical properties. These compounds exhibit distinct Ki values against HIV-1 and HIV-2 proteases [1], divergent cross-resistance profiles [2], and critically, indinavir sulfate ethanolate possesses a unique crystalline solvate structure that confers aqueous solubility exceeding 500 mg/mL—a property not shared by comparator compounds which have markedly lower water solubility (saquinavir mesylate ~2.22 mg/mL, ritonavir practically insoluble) [3]. For analytical method development, reference standard qualification, or mechanistic studies of resistance, only the specific compound provides the defined molecular and solid-state characteristics required for reproducible and interpretable results.

Solubility differential

Free base monohydrate shows pH-dependent, limited solubility — not interchangeable for dissolution-based workflows.

Crystal form mismatch

Anhydrous sulfate lacks the channel solvate structure and in situ amorphization mechanism, altering dissolution behavior and form-dependent exposure.

Hygroscopicity divergence

Ethanolate deliquesces at 60% RH; anhydrous forms differ in moisture sorption, impacting storage and handling protocols.

• [1] Brower ET, Bacha UM, Kawasaki Y, Freire E. Inhibition of HIV-2 protease by HIV-1 protease inhibitors in clinical use. Chemical Biology & Drug Design. 2008;71(4):298-305. View Source
• [2] Condra JH, Holder DJ, Schleif WA, et al. Genetic correlates of in vivo viral resistance to indinavir, a human immunodeficiency virus type 1 protease inhibitor. Journal of Virology. 1996;70(12):8270-8276. View Source
• [3] RXList. INVIRASE (saquinavir mesylate) Drug Description. Ritonavir (Aurobindo Pharma Limited) FDA Package Insert. Indinavir sulfate ethanolate solubility data. View Source

Quantitative Evidence: Indinavir Ethanolate vs. Free Base and Other PIs

Aqueous Solubility Advantage Over Free Base

Indinavir sulfate ethanolate exhibits an HIV-1 protease Ki of 0.54 nM . In a direct comparative study of FDA-approved protease inhibitors against HIV-2 protease, indinavir demonstrated a Ki of 3.316 nM, representing an 84-fold loss in potency compared to its HIV-1 activity [1]. This contrasts with saquinavir, which maintains high potency against HIV-2 (Ki <0.1 nM, only a 2-fold loss) [2], and nelfinavir (Ki = 2 nM for HIV-1) [3]. The differential HIV-2/HIV-1 potency ratio is a critical discriminator for studies involving HIV-2 or cross-species protease selectivity.

Solubility Advantage

Head-to-head

~25,000-fold higher aqueous solubility vs free base monohydrate

Supports dissolution-rate-dependent exposure context

Reported >500 mg/mL solubility for ethanolate form

Evidence Dimension	Inhibition constant (Ki) for HIV-1 and HIV-2 protease
Target Compound Data	HIV-1: 0.54 nM; HIV-2: 3.316 nM
Comparator Or Baseline	Saquinavir (HIV-1: 0.12 nM; HIV-2: <0.1 nM); Nelfinavir (HIV-1: 2 nM); Ritonavir (HIV-2 Ki reported in same study)
Quantified Difference	Indinavir shows 84-fold HIV-2/HIV-1 potency loss vs. 2-fold for saquinavir; indinavir HIV-1 Ki is 4.5x higher than saquinavir and 3.7x lower than nelfinavir
Conditions	In vitro enzyme inhibition assays with recombinant HIV-1 and HIV-2 protease

Why This Matters

This differential potency profile dictates that indinavir cannot serve as a surrogate for saquinavir or nelfinavir in HIV-2 studies or in assays requiring specific enzyme inhibition characteristics.

• [1] Brower ET, Bacha UM, Kawasaki Y, Freire E. Inhibition of HIV-2 protease by HIV-1 protease inhibitors in clinical use. Chemical Biology & Drug Design. 2008;71(4):298-305. View Source
• [2] Bioss Antibodies. Saquinavir mesylate Product Datasheet (citing Ki values). View Source
• [3] Kaldor SW, Kalish VJ, Davies JF 2nd, et al. Viracept (nelfinavir mesylate, AG1343): a potent, orally bioavailable inhibitor of HIV-1 protease. Journal of Medicinal Chemistry. 1997;40(24):3979-3985. View Source

Channel/Ionic Solvate Crystal Structure

Indinavir sulfate ethanolate was specifically developed as a crystalline solvate to address the poor aqueous solubility of the free base, achieving solubility in excess of 500 mg/mL [1]. In contrast, saquinavir mesylate, the commercial formulation of another first-generation protease inhibitor, has an aqueous solubility of 2.22 mg/mL at 25°C [2]. Ritonavir is described as "practically insoluble in water" in its FDA-approved labeling [3]. This >225-fold difference in aqueous solubility between indinavir sulfate ethanolate and saquinavir mesylate represents a fundamental physicochemical differentiation that impacts dissolution testing, formulation compatibility, and analytical sample preparation.

Crystal Structure

Head-to-head

Channel/ionic solvate architecture with discrete ethanol-occupied channels

Enables form verification by PXRD and terahertz spectroscopy

Distinct from anhydrous sulfate; single-crystal XRD confirmed

Evidence Dimension	Aqueous solubility
Target Compound Data	>500 mg/mL (indinavir sulfate ethanolate)
Comparator Or Baseline	Saquinavir mesylate: 2.22 mg/mL at 25°C; Ritonavir: practically insoluble in water
Quantified Difference	Indinavir sulfate ethanolate solubility is >225 times higher than saquinavir mesylate
Conditions	Aqueous solubility at 25°C for saquinavir; indinavir sulfate ethanolate solubility per British Pharmacopoeia classification 'freely soluble' and reported >500 mg/mL

Why This Matters

Procurement decisions for analytical standards, dissolution testing, or formulation development must account for these solubility extremes, as experimental protocols validated with indinavir sulfate ethanolate cannot be directly applied to saquinavir or ritonavir without significant modification.

• [1] British Pharmacopoeia 2025. Indinavir Sulfate Monograph. Crystal Pharmatech Case Study: Indinavir Early Salt Form Change. View Source
• [2] RXList. INVIRASE (saquinavir mesylate) Drug Description. View Source
• [3] Aurobindo Pharma Limited. Ritonavir FDA Package Insert. Section 11: Description. View Source

Desolvation Behavior and Hygroscopic Stability

In vitro selection experiments for high-level resistance to indinavir, ritonavir, and saquinavir revealed significant overlap in the identity of mutations selected, leading to high levels of cross-resistance [1]. Recombinant viruses carrying indinavir-resistance mutations (M46V, I54V, V82A, L90M) exhibit distinct susceptibility patterns to six FDA-approved protease inhibitors [2]. Clinical isolates from patients failing indinavir therapy show variable cross-resistance patterns to other protease inhibitors, with no single substitution present in all resistant isolates [3]. This indicates that indinavir resistance evolves through multiple genetic pathways, and cross-resistance to other protease inhibitors is not uniform or predictable without specific genotypic and phenotypic characterization.

Desolvation Behavior

Head-to-head

Deliquesces at 60% RH; 0.7 of 1.7 ethanol molecules desolvate at RT

Dictates storage at ≤30% RH for long-term stability

Desolvation detectable by terahertz spectroscopy, not PXRD

Evidence Dimension	Cross-resistance susceptibility of indinavir-resistant variants to other protease inhibitors
Target Compound Data	Indinavir-resistant variants exhibit variable cross-resistance to saquinavir, ritonavir, nelfinavir, amprenavir, lopinavir
Comparator Or Baseline	Ritonavir-selected and saquinavir-selected resistant variants also show cross-resistance but with distinct mutational signatures
Quantified Difference	Not applicable—qualitative and mutation-dependent
Conditions	In vitro selection in cell culture; recombinant viruses with defined resistance mutations; clinical isolate phenotyping

Why This Matters

For resistance surveillance studies or evaluation of salvage therapy regimens, indinavir sulfate ethanolate serves as a specific probe for understanding the evolution of resistance to the hydroxyaminopentane amide class of protease inhibitors, distinct from other chemical scaffolds.

• [1] Croteau G, Doyon L, Thibeault D, et al. Selection of high-level resistance to human immunodeficiency virus type 1 protease inhibitors. Antimicrobial Agents and Chemotherapy. 2002;46(5):1336-1343. View Source
• [2] Literature abstract: Recombinant subtype C and B viruses carrying indinavir-resistance mutations (M46V, I54V, V82A, L90M) and susceptibility to six FDA-approved protease inhibitors. View Source
• [3] Condra JH, Holder DJ, Schleif WA, et al. Genetic correlates of in vivo viral resistance to indinavir, a human immunodeficiency virus type 1 protease inhibitor. Journal of Virology. 1996;70(12):8270-8276. View Source

HIV-1 Protease Binding Affinity Comparison

Co-administration of ritonavir, a potent CYP3A4 inhibitor, reduces the clearance of indinavir by 64.6% independent of ritonavir dose (100-400 mg) or plasma concentration [1]. This pharmacokinetic boosting effect is a well-characterized property of indinavir-ritonavir combinations. In contrast, co-administration of nelfinavir with indinavir results in an 83% increase in nelfinavir AUC and a 51% increase in indinavir AUC [2]. These quantitative interaction parameters are specific to indinavir and cannot be extrapolated to other protease inhibitor pairs without direct study.

Binding Affinity

Class-level

Ki = 0.54 nM (HIV-1 protease); ~9.3-fold selectivity over HIV-2

Supports enzymatic inhibition assay calibration

Reported Ki; verify under your assay conditions

Evidence Dimension	Change in indinavir clearance or AUC upon co-administration with other protease inhibitors
Target Compound Data	Indinavir clearance reduced by 64.6% with ritonavir; Indinavir AUC increased by 51% with nelfinavir
Comparator Or Baseline	Indinavir alone (clearance 46.8 L/h); Nelfinavir AUC increased by 83% with indinavir
Quantified Difference	64.6% clearance reduction (ritonavir effect); 51% AUC increase (nelfinavir effect on indinavir)
Conditions	Population pharmacokinetic study in HIV-1-infected patients (ritonavir); Drug interaction study (nelfinavir)

Why This Matters

For studies involving protease inhibitor combinations or evaluating drug-drug interaction liability, these specific quantitative parameters define the unique pharmacokinetic behavior of indinavir and are essential for accurate experimental design and data interpretation.

• [1] Kappelhoff BS, Huitema AD, Sankatsing SU, et al. Population pharmacokinetics of indinavir alone and in combination with ritonavir in HIV-1-infected patients. British Journal of Clinical Pharmacology. 2005;60(3):276-286. View Source
• [2] Drugs.com. Drug Interaction Report: indinavir and nelfinavir. Product Information: Viracept (nelfinavir). Agouron Pharma Inc. 2001. View Source

Cross-Resistance Profile in HIV-1 PIs

Indinavir sulfate ethanolate is the only pharmaceutical simultaneously formulated as a sulfate salt and an ethanol solvate, featuring a unique channel/ionic solvate structure revealed by single-crystal X-ray diffraction [1]. This specific crystalline form was selected for commercial development due to its superior solubility (>500 mg/mL) compared to the free base monohydrate, which exhibited pH-dependent solubility limiting absorption [2]. The solid-state properties, including thermal behavior, water adsorption, and in situ amorphization upon contact with liquid water, are intrinsic to this specific solvate form and are not generalizable to other protease inhibitor solid forms.

Cross-Resistance Profile

Class-level

50-fold potency loss vs PRI50V mutant; cross-resistance to all PIs

Supports multi-drug resistance screening and cross-resistance profiling

Class-level inference from clinical isolate survey (>6000 samples)

Evidence Dimension	Crystalline solid-state structure and solvate composition
Target Compound Data	Indinavir sulfate ethanolate: channel/ionic solvate structure; ethanol stoichiometry confirmed by TGA and crystal structure
Comparator Or Baseline	Indinavir free base monohydrate; other protease inhibitor salts (e.g., saquinavir mesylate, nelfinavir mesylate) which are not ethanol solvates
Quantified Difference	Unique dual salt/solvate character; ethanol loss observed by TGA; amorphization upon water contact
Conditions	Single-crystal X-ray diffraction, thermogravimetric analysis (TGA), differential scanning calorimetry (DSC), dynamic vapor sorption (DVS)

Why This Matters

For pharmaceutical development, analytical method validation, or solid-state characterization studies, the specific crystalline form of indinavir sulfate ethanolate defines its stability, dissolution, and handling properties. Any alternative salt or solvate form will exhibit different physicochemical behavior and cannot be used interchangeably.

• [1] Zhang C, Kersten KM, Kampf JW, Matzger AJ. Solid-State Insight Into the Action of a Pharmaceutical Solvate: Structural, Thermal, and Dissolution Analysis of Indinavir Sulfate Ethanolate. Molecular Pharmaceutics. 2018;15(7):2761-2768. View Source
• [2] Crystal Pharmatech. Case Study 1: Indinavir Early Salt Form Change. View Source

Indinavir Sulfate Ethanolate: Research and Industrial Applications

Solid-State Engineering and Polymorph Screening Standard

Indinavir sulfate ethanolate is uniquely suited as a reference compound for studies investigating HIV-1 vs. HIV-2 protease selectivity, given its 84-fold loss in potency against HIV-2 protease compared to HIV-1. This contrasts sharply with saquinavir, which maintains near-equivalent potency across both enzymes (only a 2-fold loss) [1]. This defined selectivity profile makes indinavir sulfate ethanolate an essential tool for dissecting structural determinants of inhibitor binding across protease orthologs, a research application where other protease inhibitors cannot substitute without confounding results.

HIV-1 Protease Inhibition Assay Calibration

The exceptional aqueous solubility of indinavir sulfate ethanolate (>500 mg/mL), enabled by its unique crystalline solvate structure [1], makes it a valuable model compound for studying dissolution enhancement strategies and solid-state formulation design. The >225-fold solubility difference compared to saquinavir mesylate (2.22 mg/mL) [2] provides a wide dynamic range for developing and validating analytical methods for solubility determination, dissolution testing, and amorphous solid dispersion characterization.

Drug Resistance Mechanism Studies and Cross-Resistance Profiling

The well-characterized 64.6% reduction in indinavir clearance upon co-administration with ritonavir [1] establishes indinavir sulfate ethanolate as a reference probe substrate for studying CYP3A4-mediated pharmacokinetic boosting phenomena. This specific quantitative interaction parameter is essential for calibrating in vitro-in vivo extrapolation models, physiologically based pharmacokinetic (PBPK) modeling, and evaluating novel boosting agents, where alternative protease inhibitors exhibit different interaction magnitudes.

Formulation Development and Bioequivalence Testing

Indinavir sulfate ethanolate serves as a critical tool for studies mapping the evolution of protease inhibitor resistance, as resistance to indinavir emerges through multiple genetic pathways involving at least 11 protease amino acid residues, with characteristic mutations at positions M46 and V82 [1]. The distinct cross-resistance patterns exhibited by indinavir-resistant variants to other protease inhibitors [2] make this compound essential for understanding the genetic barriers to resistance and for evaluating novel inhibitors designed to overcome specific resistance mutations.

Application

Selection Property

Validation Focus

Polymorph screening and solid-state engineering

Channel/ionic solvate crystal form

PXRD / terahertz form verification

HIV-1 protease inhibition assay calibration

Defined Ki and isoform selectivity (reported)

Enzymatic inhibition assay benchmarking

Drug resistance mechanism studies

Cross-resistance profile (class-level)

Multi-PI resistant mutant profiling

Formulation-exposure and bioequivalence research

Solubility-enhanced salt-solvate and hygroscopicity

Stability protocol design under controlled RH

• [1] Brower ET, Bacha UM, Kawasaki Y, Freire E. Inhibition of HIV-2 protease by HIV-1 protease inhibitors in clinical use. Chemical Biology & Drug Design. 2008;71(4):298-305. View Source
• [2] Zhang C, Kersten KM, Kampf JW, Matzger AJ. Solid-State Insight Into the Action of a Pharmaceutical Solvate: Structural, Thermal, and Dissolution Analysis of Indinavir Sulfate Ethanolate. Molecular Pharmaceutics. 2018;15(7):2761-2768. View Source
• [3] Kappelhoff BS, Huitema AD, Sankatsing SU, et al. Population pharmacokinetics of indinavir alone and in combination with ritonavir in HIV-1-infected patients. British Journal of Clinical Pharmacology. 2005;60(3):276-286. View Source
• [4] Condra JH, Holder DJ, Schleif WA, et al. Genetic correlates of in vivo viral resistance to indinavir, a human immunodeficiency virus type 1 protease inhibitor. Journal of Virology. 1996;70(12):8270-8276. View Source